molecular formula C14H31NO B1622239 Amines, C12-18-alkyl, ethoxylated CAS No. 72968-37-7

Amines, C12-18-alkyl, ethoxylated

Cat. No. B1622239
CAS RN: 72968-37-7
M. Wt: 229.4 g/mol
InChI Key: CPDAIPKBTBUVDV-UHFFFAOYSA-N
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Description

Amines, C12-18-alkyl, ethoxylated is a useful research compound. Its molecular formula is C14H31NO and its molecular weight is 229.4 g/mol. The purity is usually 95%.
The exact mass of the compound Amines, C12-18-alkyl, ethoxylated is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

72968-37-7

Molecular Formula

C14H31NO

Molecular Weight

229.4 g/mol

IUPAC Name

12-ethoxydodecan-1-amine

InChI

InChI=1S/C14H31NO/c1-2-16-14-12-10-8-6-4-3-5-7-9-11-13-15/h2-15H2,1H3

InChI Key

CPDAIPKBTBUVDV-UHFFFAOYSA-N

SMILES

CCOCCCCCCCCCCCCN

Canonical SMILES

CCOCCCCCCCCCCCCN

Other CAS RN

72968-37-7

Pictograms

Corrosive; Irritant; Environmental Hazard

Origin of Product

United States

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